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Compound of Interest

Compound Name: Fenvalerate

Cat. No.: B588145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and mobility

of fenvalerate, a synthetic pyrethroid insecticide. The information is compiled from various

scientific studies and presented to assist researchers and scientists in understanding its

behavior in the environment. This document details its physicochemical properties, degradation

pathways, mobility in soil and water, and potential for bioaccumulation.

Physicochemical Properties
Fenvalerate is a non-systemic insecticide and acaricide with contact and stomach action.[1] It

is a mixture of four optical isomers, with the (2S, αS) configuration being the most insecticidally

active.[1][2] Its environmental behavior is significantly influenced by its physicochemical

properties, which are summarized in the table below.
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Property Value Reference

Molecular Formula C25H22ClNO3 [2]

Molar Mass 419.91 g/mol [2]

Physical State Yellow or brown viscous liquid [3][4]

Water Solubility ~2 µg/L [2][3]

Vapor Pressure 0.037 mPa (at 25 °C) [3]

Log Kow (Octanol-Water

Partition Coefficient)
6.2 [3][4]

Henry's Law Constant
3.4 x 10-8 atm-cu m/mole

(estimated)
[4]

Table 1: Physicochemical Properties of Fenvalerate

The low water solubility and high octanol-water partition coefficient of fenvalerate indicate its

lipophilic nature, suggesting a tendency to partition into organic matter and biota rather than

remaining in the aqueous phase.[3][4][5] Its low vapor pressure suggests that volatilization from

moist soil and water surfaces is not a significant dissipation pathway.[4]

Environmental Degradation
Fenvalerate is subject to degradation in the environment through various abiotic and biotic

processes, including photolysis, hydrolysis, and microbial degradation. It is considered

moderately persistent in soil and water systems.[1][6]

Abiotic Degradation
Fenvalerate is susceptible to photodegradation in water and on soil surfaces when exposed to

sunlight.[3] The primary photochemical reactions include ester cleavage, hydrolysis of the

cyano group, and decarboxylation.[3]

In Water: The half-life of fenvalerate in river water due to photolysis can range from 4 to 15

days.[3] Studies have shown rapid photolysis in distilled water, aqueous acetone, and natural

waters with half-lives of approximately 4 days in summer and 13-15 days in winter.[1]
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On Soil: On soil surfaces, the photodegradation half-life is reported to be between 1 and 18

days.[3]

Fenvalerate is unstable in alkaline media due to the hydrolysis of the ester linkage.[3] It is

more stable in acidic to neutral conditions, with optimal stability at pH 4.[3]

Biotic Degradation
Microbial degradation is a significant pathway for the dissipation of fenvalerate in soil and

aquatic environments. Several bacterial strains capable of degrading fenvalerate have been

isolated and studied.

In Soil: The half-life of fenvalerate in soil is reported to be between 15 days and 3 months.[3]

The degradation rate is influenced by soil type, organic matter content, pH, temperature, and

moisture.[7] Microbial activity is a key factor, as degradation is significantly slower in

sterilized soil.[7]

By Microorganisms: Studies have identified specific bacteria, such as Citrobacter freundii

and Bacillus cereus, that can efficiently degrade fenvalerate.[5][7][8][9] For instance,

Citrobacter freundii CD-9 was found to degrade approximately 88% of fenvalerate within 72

hours under optimal conditions (pH 6.3, 77 mg/L substrate concentration, and 6% v/v

inoculum).[5][7][8]

The primary metabolic pathway for microbial degradation involves the cleavage of the ester

bond, leading to the formation of less toxic metabolites such as 3-phenoxybenzoic acid and 2-

(4-chlorophenyl)-3-methylbutyric acid.[10]
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Environmental
Compartment

Half-Life (t1/2) Conditions Reference

River Water

(Photolysis)
4 - 15 days [3]

Soil Surface

(Photolysis)
1 - 18 days [3]

Soil (Aerobic) 15 days - 3 months
Varies with soil type

and conditions
[3]

Soil (Specific Study 1) 17.7 - 25.3 days

Depending on soil

type (huangni vs.

qingzi)

[7]

Plants ~14 days [3]

Table 2: Degradation Half-Life of Fenvalerate in Various Environmental Compartments

Environmental Mobility
Soil Mobility and Leaching
Due to its strong adsorption to soil particles and low water solubility, fenvalerate has very low

mobility in soil.[3][10]

Adsorption: Fenvalerate exhibits a high soil organic carbon-water partitioning coefficient

(Koc), with reported values around 5,300, indicating strong binding to soil organic matter.[4]

In sediments, log Koc values have been measured in the range of 4.04 to 4.22.[4] This

strong adsorption limits its downward movement through the soil profile.[3]

Leaching: Leaching studies have demonstrated that fenvalerate is not expected to leach to

groundwater.[1][3][6] More than 95% of applied fenvalerate remained in the treated portion

of soil columns in laboratory experiments.[3] Field studies have also confirmed its limited

vertical and lateral movement in soil.[3]

Transport in Water
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While direct leaching into groundwater is unlikely, fenvalerate can enter aquatic systems

through surface runoff and soil erosion due to its association with soil particles.[10] Once in

aquatic environments, it tends to partition from the water column to sediment and suspended

organic matter.[11]

Bioaccumulation and Ecotoxicity
Fenvalerate's high lipophilicity (log Kow of 6.2) indicates a potential for bioaccumulation in

aquatic organisms.[3][5]

Bioconcentration Factor (BCF): Studies have measured Bioconcentration Factors (BCFs) for

fenvalerate in various aquatic organisms. In a 30-day aquatic ecosystem study, BCFs were

100 for fish, 491 for snails, and 412 for algae.[4] A steady-state BCF of 4,700 was measured

in the eastern oyster (Crassostrea virginica) in a 28-day laboratory study.[4]

Ecotoxicity: Fenvalerate is highly toxic to fish and aquatic invertebrates.[1][3][6][12] The 96-

hour LC50 (lethal concentration for 50% of the test population) for fish ranges from 0.3 µg/L

to 200 µg/L, depending on the species.[3] It is also extremely toxic to bees.[1][12]

Organism BCF Value Duration Reference

Fish 100 30 days [4]

Snails 491 30 days [4]

Algae 412 30 days [4]

Eastern Oyster

(Crassostrea virginica)
4,700 28 days (steady-state) [4]

Table 3: Bioconcentration Factors (BCF) of Fenvalerate in Aquatic Organisms

Experimental Protocols
This section outlines generalized methodologies for key experiments cited in the literature for

determining the environmental fate of fenvalerate.

Soil Degradation Study (Aerobic)
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Objective: To determine the rate of aerobic degradation of fenvalerate in soil.

Methodology:

Soil Selection and Preparation: Select representative soil types (e.g., sandy loam, clay

loam). Sieve the soil to remove large particles and debris. Characterize the soil for properties

such as pH, organic carbon content, and microbial biomass.

Test Substance Application: Prepare a stock solution of radiolabeled (e.g., 14C) or non-

labeled fenvalerate. Apply the fenvalerate solution to the soil samples to achieve the

desired concentration.

Incubation: Incubate the treated soil samples in the dark under controlled temperature and

moisture conditions (e.g., 25°C and 60% of maximum water holding capacity). Maintain

aerobic conditions by ensuring adequate air exchange.

Sampling and Analysis: Collect soil samples at predetermined time intervals. Extract

fenvalerate and its degradation products from the soil using an appropriate organic solvent

(e.g., acetonitrile, ethyl acetate). Analyze the extracts using High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to quantify

the parent compound and identify major metabolites.

Data Analysis: Calculate the half-life (DT50) of fenvalerate in the soil by fitting the

concentration data to a first-order or other appropriate kinetic model.[13]

Photodegradation in Water Study
Objective: To determine the rate of photodegradation of fenvalerate in an aqueous solution.

Methodology:

Solution Preparation: Prepare a solution of fenvalerate in a sterile, buffered aqueous

solution (e.g., pH 7) or in natural water. The use of a co-solvent like acetonitrile may be

necessary due to fenvalerate's low water solubility.

Irradiation: Place the solution in quartz tubes or other UV-transparent vessels. Irradiate the

samples with a light source that simulates natural sunlight (e.g., a xenon arc lamp). Maintain
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a constant temperature during the experiment. Include dark controls to account for abiotic

degradation processes other than photolysis.

Sampling and Analysis: Collect samples from the irradiated and dark control solutions at

various time points. Analyze the samples for the concentration of fenvalerate using HPLC

with a UV detector.

Data Analysis: Determine the rate constant and half-life of photolysis by plotting the natural

log of the fenvalerate concentration versus time.

Soil Adsorption/Desorption Study (Batch Equilibrium)
Objective: To determine the soil-water partition coefficient (Kd) and the soil organic carbon-

water partition coefficient (Koc) of fenvalerate.

Methodology:

Soil and Solution Preparation: Use a range of characterized soils with varying organic carbon

content. Prepare a solution of fenvalerate in a 0.01 M CaCl2 solution.

Adsorption Phase: Add a known volume of the fenvalerate solution to a known mass of soil

in a centrifuge tube. Shake the tubes for a sufficient time to reach equilibrium (e.g., 24 hours)

at a constant temperature.

Separation and Analysis: Centrifuge the tubes to separate the soil from the aqueous phase.

Analyze the supernatant for the concentration of fenvalerate. The amount of fenvalerate
adsorbed to the soil is calculated by the difference between the initial and equilibrium

concentrations in the solution.

Desorption Phase (Optional): After the adsorption phase, decant the supernatant and add a

fresh solution of 0.01 M CaCl2 to the soil. Shake to equilibrium and analyze the aqueous

phase for desorbed fenvalerate.

Data Analysis: Calculate the Kd value for each soil. Normalize the Kd values to the organic

carbon content of the soils to calculate the Koc value (Koc = (Kd / %OC) * 100).
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Caption: Primary degradation pathways of fenvalerate in the environment.
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Caption: Conceptual workflow of fenvalerate's fate and mobility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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